![molecular formula C25H27N3O3 B2844042 N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)-2-[2-(furan-2-yl)benzimidazol-1-yl]acetamide CAS No. 637754-53-1](/img/structure/B2844042.png)
N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)-2-[2-(furan-2-yl)benzimidazol-1-yl]acetamide
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Description
N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)-2-[2-(furan-2-yl)benzimidazol-1-yl]acetamide is a useful research compound. Its molecular formula is C25H27N3O3 and its molecular weight is 417.509. The purity is usually 95%.
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Scientific Research Applications
NMR Study of Novel Derivatives
Research includes the synthesis and structural determination of novel compounds related to N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)-2-[2-(furan-2-yl)benzimidazol-1-yl]acetamide, employing NMR and other techniques to elucidate their chemical structures. These studies contribute to understanding the molecular configurations and potential applications of such compounds in various fields, including materials science and pharmacology (Li Ying-jun, 2012).
Metabolism of Chloroacetamide Herbicides
Investigations into the metabolism of chloroacetamide herbicides, to which this compound is structurally related, have provided insights into their biotransformation in human and rat liver microsomes. These studies highlight the metabolic pathways and potential toxicological implications of such compounds, aiding in the assessment of their environmental and health impacts (S. Coleman et al., 2000).
Synthesis and Biological Activity
Research has focused on the synthesis of derivatives incorporating the benzimidazole moiety for biological activity evaluation. These compounds, including those structurally related to this compound, have been studied for their potential antimicrobial, anti-inflammatory, and anticancer activities. This work contributes to the development of new therapeutic agents (Salahuddin et al., 2017).
Environmental and Agricultural Applications
Studies have explored the use of chloroacetamide herbicides, related to this compound, in agriculture. These investigations assess the efficacy, adsorption, and mobility of such compounds in soil, providing valuable information for optimizing their use in crop protection and minimizing environmental risks (C. J. Peter & J. Weber, 1985).
Corrosion Inhibition
Research into imidazole derivatives, which share functional groups with this compound, has examined their potential as corrosion inhibitors. Such studies contribute to the development of more effective and environmentally friendly corrosion protection strategies for industrial applications (M. Yadav et al., 2013).
properties
IUPAC Name |
N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)-2-[2-(furan-2-yl)benzimidazol-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27N3O3/c1-4-19-11-8-10-18(3)24(19)28(17-30-5-2)23(29)16-27-21-13-7-6-12-20(21)26-25(27)22-14-9-15-31-22/h6-15H,4-5,16-17H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOSDSSCNYLOLPA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1N(COCC)C(=O)CN2C3=CC=CC=C3N=C2C4=CC=CO4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.